Cas no 941900-97-6 (N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide)

• Product Name: N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide
• CAS No: 941900-97-6
• MF: C₁₄H₁₆N₄OS₂
• MW: 320.433039665222
• CID: 5513004
• Update Time: 2025-10-19

N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-[2-(2-thienyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide

• Inchi： 1S/C14H16N4OS2/c1-2-4-12(19)15-7-6-10-9-21-14-16-13(17-18(10)14)11-5-3-8-20-11/h3,5,8-9H,2,4,6-7H2,1H3,(H,15,19)
• InChI Key： FALIAJFPPMHZGR-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1SC=CC=1)=N2)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide

N-{2-2-(Thiophen-2-yl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl Ethyl}Butanamide: A Comprehensive Overview

The compound with CAS No. 941900-97-6, known as N-{2-[2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}butanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene moiety, a triazolo[3,2-b][1,3]thiazole ring system, and a butanamide group. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The triazolo[3,2-b][1,3]thiazole ring system is particularly notable for its ability to act as a scaffold for various bioactive molecules. This system has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory activities in preclinical models. The integration of the thiophene group further enhances the compound's electronic properties, making it a promising candidate for targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the triazolo[3,2-b][1,3]thiazole ring through a cyclization reaction and the subsequent attachment of the thiophene moiety and butanamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown potential in the development of bioactive materials for use in medical devices and tissue engineering. Its ability to interact with biological systems without causing adverse effects has made it a subject of interest in biomedical research. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the design of flexible displays and sensors.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Using techniques such as density functional theory (DFT) and molecular docking studies, researchers have identified key binding sites that could be exploited for therapeutic purposes. These studies have also revealed that the compound's butanamide group plays a crucial role in stabilizing interactions with biological targets.

The environmental impact of this compound is another area of active research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are needed to assess its long-term effects on ecosystems and to develop strategies for safe disposal.

In conclusion, N-{2-[2-(thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}butanamide represents a fascinating example of how advanced synthetic techniques and interdisciplinary research can lead to innovative chemical entities with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.